1-(Ethylsulfanyl)isoquinolin-3(4H)-one

• CAS No.: 36068-77-6
• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 1-ethylsulfanyl-4H-isoquinolin-3-one
• InChI: InChI=1S/C11H11NOS/c1-2-14-11-9-6-4-3-5-8(9)7-10(13)12-11/h3-6H,2,7H2,1H3
• InChI Key: KPVNOCNFFZLNCY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=O)CC2=CC=CC=C21

Description

1-(Ethylsulfanyl)isoquinolin-3(4H)-one is a heterocyclic compound that belongs to the isoquinoline family. Isoquinolines are known for their diverse biological activities and are often used as scaffolds in medicinal chemistry. The presence of an ethylsulfanyl group at the 1-position and a ketone at the 3-position of the isoquinoline ring makes this compound unique and potentially useful in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Ethylsulfanyl)isoquinolin-3(4H)-one can be achieved through several methods. One common approach involves the Bischler-Napieralski reaction, where a β-phenylethylamine derivative is cyclized in the presence of a dehydrating agent like phosphorus oxychloride (POCl3) to form the isoquinoline ring . The ethylsulfanyl group can be introduced via nucleophilic substitution reactions using ethylthiol and appropriate leaving groups.

Industrial Production Methods: Industrial production of isoquinoline derivatives often involves large-scale cyclization reactions followed by functional group modifications. The use of continuous flow reactors and microwave-assisted synthesis can enhance the efficiency and yield of the desired product .

Chemical Reactions Analysis

Types of Reactions: 1-(Ethylsulfanyl)isoquinolin-3(4H)-one undergoes various chemical reactions, including:

Oxidation: The ethylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: The ketone group at the 3-position can be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The isoquinoline ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: H2O2, m-CPBA

Reduction: NaBH4, LiAlH4

Substitution: Br2, Cl2

Major Products Formed:

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Halogenated isoquinolines

Scientific Research Applications

1-(Ethylsulfanyl)isoquinolin-3(4H)-one has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of cysteine proteases.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-(Ethylsulfanyl)isoquinolin-3(4H)-one involves its interaction with specific molecular targets. For instance, as an enzyme inhibitor, it may bind to the active site of cysteine proteases, blocking their activity and preventing the breakdown of proteins . The ethylsulfanyl group can enhance the compound’s binding affinity and specificity towards its target enzymes .

Comparison with Similar Compounds

Isoquinolin-3-ol: A similar compound with a hydroxyl group at the 3-position instead of a ketone.

3,4-Dihydroisoquinoline: Lacks the ethylsulfanyl group and has a different oxidation state at the 3-position.

1-Phenylisoquinoline: Contains a phenyl group at the 1-position instead of an ethylsulfanyl group.

Uniqueness: 1-(Ethylsulfanyl)isoquinolin-3(4H)-one is unique due to the presence of the ethylsulfanyl group, which can significantly influence its chemical reactivity and biological activity. This functional group can enhance the compound’s lipophilicity, making it more suitable for crossing biological membranes and interacting with hydrophobic pockets in target proteins .